1-(2-methoxy-5-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(2-methoxy-5-methylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• InChI: InChI=1S/C18H16N6O2/c1-11-8-9-14(25-2)13(10-11)24-16(19)15(21-23-24)18-20-17(22-26-18)12-6-4-3-5-7-12/h3-10H,19H2,1-2H3
• InChI Key: QPBJGUXOWDDWID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=CC=C4)N
• Molecular Formula: C18H16N6O2
• Molecular Weight: 348.4 g/mol
• CAS No.: 892761-09-0

Description

1-(2-methoxy-5-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C18H16N6O2 and its molecular weight is 348.366. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

• Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives : This study discusses the synthesis of novel 1,2,4-triazole derivatives with potential antimicrobial activities. Some of these compounds, related to the chemical , have been found to possess good or moderate activities against various microorganisms (Bektaş et al., 2007).

Photoinduced Molecular Rearrangements

• Photoinduced Molecular Rearrangements. The Photochemistry of Some 1,2,4-Oxadiazoles : This research explores the photochemical behavior of certain 1,2,4-oxadiazoles, which are structurally related to the compound . The study investigates the formation of 1,2,4-triazoles and other related compounds under specific conditions (Buscemi et al., 1996).

Anticancer Evaluation

• Design, Synthesis, and Anticancer Evaluation of 2-{3-{4-[(5-Aryl-1,2,4-oxadiazol-3-yl)methoxy]phenyl}isoxazol-5-yl}-N-(3,4,5-trimethylphenyl)thiazol-4-amine Derivatives : This study involves the synthesis and anticancer evaluation of derivatives structurally similar to the compound . The synthesized compounds demonstrated good to moderate activity against various human cancer cell lines (Yakantham et al., 2019).

Nematocidal Activity

• Design, Synthesis and Nematocidal Activity of Novel 1,2,4-Oxadiazole Derivatives with a 1,3,4-Thiadiazole Amide Moiety : This research synthesized novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group, related to the compound in focus. Some of these compounds showed good nematocidal activity against specific nematodes (Liu et al., 2022).

Synthesis of Derivatives for Biological Activities

• Synthesis of New 2-Amino-1,3,4-Oxadiazole Derivatives with Anti-Salmonella Typhi Activity Evaluation : This study focuses on the synthesis of new oxadiazole derivatives, which are structurally related to the compound , and their evaluation for antibacterial activity against Salmonella typhi. Some compounds showed significant activity (Salama, 2020).